2,3-dihydro-1H-isoindole-2-carboxamide
Overview
Description
2,3-dihydro-1H-isoindole-2-carboxamide, also known as dihydroisoindole-2-carboxamide (DIICA), is an important intermediate in the synthesis of various heterocyclic compounds and has been widely used in the pharmaceutical, agrochemical, and specialty chemical industries. DIICA is a versatile and easily accessible building block for the synthesis of various heterocyclic compounds, including isoindoles, indoles, and indolines. Its unique structure makes it an attractive target for drug discovery and development.
Mechanism of Action
The mechanism of action of DIICA is not well understood. However, it is known that the reaction of an aromatic aldehyde and an amide in the presence of a base results in the formation of a new C-N bond, which is then followed by a series of rearrangements to form the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of DIICA have not been extensively studied. However, it is known that DIICA is a versatile and easily accessible building block for the synthesis of various heterocyclic compounds, including isoindoles, indoles, and indolines. It is also known that DIICA has been used in the synthesis of various fluorescent probes, such as FRET probes and fluorescent dyes.
Advantages and Limitations for Lab Experiments
The advantages of using DIICA in laboratory experiments include its versatility and ease of synthesis. DIICA is a relatively inexpensive and readily available building block, making it an attractive target for drug discovery and development. Additionally, DIICA can be synthesized in a variety of solvents, making it suitable for a wide range of applications. However, the reaction of an aromatic aldehyde and an amide in the presence of a base can be slow and can result in the formation of unwanted byproducts. Additionally, DIICA is not soluble in water, making it difficult to use in aqueous solutions.
Future Directions
The future directions for DIICA research include the development of new synthetic methods for the synthesis of DIICA, the development of new fluorescent probes, the development of new biologically active compounds, and the development of new applications for DIICA. Additionally, further research is needed to better understand the biochemical and physiological effects of DIICA. Additionally, further research is needed to identify new ways to improve the efficiency and yield of the synthesis of DIICA. Finally, further research is needed to identify new and novel uses for DIICA.
Synthesis Methods
DIICA can be synthesized by the reaction of an aromatic aldehyde and an amide in the presence of a base. The reaction is typically carried out in an aqueous medium with an organic solvent, such as methanol or ethanol. The reaction is typically carried out at room temperature, but can be carried out at higher temperatures for faster reaction times. The product can be isolated by extraction with an organic solvent or by recrystallization from an aqueous solution.
Scientific Research Applications
DIICA has been widely used in the synthesis of various heterocyclic compounds, including isoindoles, indoles, and indolines. It has also been used in the synthesis of various pharmaceuticals, agrochemicals, and specialty chemicals. Additionally, DIICA has been used in the synthesis of various fluorescent probes, such as FRET probes and fluorescent dyes. It has also been used in the synthesis of various biologically active compounds, such as antimicrobials, antifungals, and anti-cancer agents.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2,3-dihydro-1H-isoindole-2-carboxamide involves the reduction of the corresponding isoindole-2-carboxylic acid followed by the addition of an amine group to the reduced product.", "Starting Materials": [ "Isoindole-2-carboxylic acid", "Sodium borohydride", "Methanol", "Ammonia" ], "Reaction": [ "Dissolve isoindole-2-carboxylic acid in methanol", "Add sodium borohydride to the solution and stir for several hours", "Quench the reaction with water and acidify with hydrochloric acid", "Extract the product with ethyl acetate", "Dry the organic layer with sodium sulfate", "Concentrate the solution to obtain the reduced isoindole-2-carboxylic acid", "Dissolve the reduced product in methanol", "Add ammonia to the solution and stir for several hours", "Concentrate the solution to obtain 2,3-dihydro-1H-isoindole-2-carboxamide" ] } | |
CAS RN |
3364-57-6 |
Product Name |
2,3-dihydro-1H-isoindole-2-carboxamide |
Molecular Formula |
C9H10N2O |
Molecular Weight |
162.2 |
Purity |
95 |
Origin of Product |
United States |
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